Cas no 1379355-95-9 (4-Bromoquinoline-2-carbonitrile)
1379355-95-9 structure
Product Name:4-Bromoquinoline-2-carbonitrile
CAS No:1379355-95-9
MF:C10H5BrN2
MW:233.064100980759
CID:2194510
Update Time:2023-08-07
4-Bromoquinoline-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-Bromoquinoline-2-carbonitrile
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- Inchi: 1S/C10H5BrN2/c11-9-5-7(6-12)13-10-4-2-1-3-8(9)10/h1-5H
- InChI Key: IHDYGNXQJMQIBI-UHFFFAOYSA-N
- SMILES: BrC1C=C(C#N)N=C2C=CC=CC2=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 232
- Topological Polar Surface Area: 36.7
4-Bromoquinoline-2-carbonitrile Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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